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Compound of Interest

Compound Name: N,1-dimethyl-1H-pyrazol-3-amine

CAS No.: 81574-06-3

Cat. No.: B13352937

Get Quote

Executive Summary & Stereoelectronic Context
N,1-dimethyl-1H-pyrazol-3-amine (CAS: 81574-06-3)[1] is a highly functionalized heterocyclic

building block frequently utilized in medicinal chemistry. Pyrazole derivatives serve as

privileged scaffolds—often acting as bioisosteres for amides—capable of forming robust

hydrogen-bond networks within target protein active sites.

From an analytical perspective, this molecule presents a unique stereoelectronic environment.

The electron-donating exocyclic methylamine at the C3 position pushes electron density into

the heteroaromatic ring via resonance (+M effect). This significantly alters the localized electron

density, particularly at the C4 position, leading to distinct spectroscopic signatures[2]. Rigorous,

orthogonal characterization using Nuclear Magnetic Resonance (NMR), Fourier-Transform

Infrared (FT-IR), and Mass Spectrometry (MS) is required to verify structural integrity,

connectivity, and purity during active pharmaceutical ingredient (API) development.

Orthogonal Analytical Workflow
To ensure absolute confidence in structural elucidation, we employ an orthogonal analytical

strategy. No single technique is relied upon in isolation; rather, the data from NMR, IR, and MS
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must converge to form a self-validating consensus.
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Figure 1: Orthogonal analytical workflow for structural verification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Causality of Experimental Choices
Deuterated chloroform (CDCl₃) is the optimal solvent for the free base form of this compound.

Unlike protic solvents (e.g., CD₃OD or D₂O), CDCl₃ prevents deuterium exchange at the

exocyclic secondary amine, allowing the N-H proton to be observed. The strong +M effect of

the C3-amine heavily shields the C4 position, pushing its proton and carbon signals

significantly upfield compared to an unsubstituted pyrazole ring[2].

Self-Validating Protocol
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Baseline Verification: To establish a self-validating baseline, acquire a ¹H spectrum of the

neat CDCl₃ solvent prior to sample addition. This definitively maps background artifacts (e.g.,

H₂O at ~1.56 ppm, residual CHCl₃ at 7.26 ppm), preventing the misassignment of trace

impurities[3].

Sample Preparation: Dissolve 15–20 mg of the free base in 0.6 mL of CDCl₃ containing

0.03% v/v tetramethylsilane (TMS) as an internal standard.

Acquisition: Acquire ¹H NMR at 400 MHz (16 scans, 1.0 s relaxation delay) and ¹³C NMR at

100 MHz (1024 scans, 2.0 s relaxation delay).

Referencing: Calibrate the spectra to the TMS signal (0.00 ppm) or the residual solvent peak

(7.26 ppm for ¹H; 77.16 ppm for ¹³C).

Quantitative Data Summaries
Table 1: ¹H NMR Assignments (400 MHz, CDCl₃)

Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration Assignment

7.15 Doublet (d) 2.2 1H
C5-H
(Heteroaromati
c)

5.55 Doublet (d) 2.2 1H
C4-H (Shielded

by +M effect)

3.70 Singlet (s) - 3H N1-CH₃

3.50
Broad Singlet (br

s)
- 1H

N-H (Amine,

exchangeable)

| 2.85 | Singlet (s) | - | 3H | C3-NHCH₃ |

Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment Structural Rationale

156.5 C3
Deshielded by adjacent
electronegative N atoms
and sp² character.

131.0 C5
Typical heteroaromatic shift

adjacent to N1.

94.5 C4

Highly shielded due to

resonance from the C3-amine

group.

38.2 N1-CH₃ N-methyl aliphatic carbon.

| 30.5 | C3-NHCH₃ | Secondary amine-linked methyl carbon. |

Fourier-Transform Infrared (FT-IR) Spectroscopy
Causality of Experimental Choices
Attenuated Total Reflectance (ATR) FT-IR is strictly preferred over traditional KBr pelleting. KBr

is highly hygroscopic; moisture absorbed during pellet pressing manifests as a broad O-H

stretch that masks the critical N-H stretching region (3300–3400 cm⁻¹) of the secondary amine.

ATR allows for the direct analysis of the neat material, preserving the integrity of the functional

group fingerprint.

Self-Validating Protocol
Background Subtraction: Collect a background single-beam spectrum of the clean, dry

diamond ATR crystal immediately prior to sample loading. This ensures that atmospheric

H₂O and CO₂ fluctuations do not introduce false peaks.

Sample Loading: Apply 2–5 mg of the neat compound directly onto the ATR crystal. Engage

the anvil to apply consistent, uniform pressure.

Acquisition: Acquire 32 co-added scans at a resolution of 4 cm⁻¹ across a spectral window of

4000 to 400 cm⁻¹.
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Quantitative Data Summaries
Table 3: Key FT-IR Vibrational Modes (ATR)

Wavenumber
(cm⁻¹)

Intensity Vibrational Mode
Functional Group
Assignment

~3350 Medium, Sharp N-H Stretch
Secondary
exocyclic amine

~3120 Weak C-H Stretch (sp²) Pyrazole ring protons

2930, 2860 Weak to Medium C-H Stretch (sp³)
Aliphatic methyl

groups

1560, 1510 Strong C=N, C=C Stretch
Heteroaromatic ring

breathing

~1480 Medium N-H Bend Secondary amine

| ~1250 | Medium | C-N Stretch | Amine to ring connectivity |

Mass Spectrometry (MS)
Causality of Experimental Choices
Due to the basicity of the pyrazole nitrogens and the exocyclic amine, the molecule is highly

amenable to positive-ion Electrospray Ionization (ESI+). ESI is a soft ionization technique that

preserves the pseudo-molecular ion [M+H]⁺. Subsequent Collision-Induced Dissociation (CID)

in a tandem MS/MS setup allows us to map the structural connectivity through predictable

neutral losses[1].

Self-Validating Protocol
System Calibration: Infuse a standardized tuning mix (e.g., Agilent ESI-L) to verify mass

accuracy (< 5 ppm error) and optimal ion transmission across the quadrupole. This validates

the instrument's operational state before sample introduction.

Sample Preparation: Dilute the sample to 1 µg/mL in a 50:50 mixture of LC-MS grade

Water:Acetonitrile containing 0.1% Formic Acid. The formic acid drives complete protonation
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of the basic amine.

Acquisition: Inject 1 µL into the LC-ESI-MS/MS system. Isolate the parent ion (m/z 112.087)

and apply a low collision energy (15–25 eV) to induce fragmentation without completely

obliterating the precursor ion.

Quantitative Data Summaries
Table 4: ESI-MS/MS Fragmentation Data

m/z (Observed) Ion Type Formula
Structural
Rationale / Neutral
Loss

112.087 [M+H]⁺ [C₅H₁₀N₃]⁺
Protonated intact
molecular ion.

97.064 Fragment [C₄H₇N₃]⁺
Loss of a methyl

radical (-15 Da).

81.045 Fragment [C₄H₅N₂]⁺
Loss of the exocyclic

methylamine (-31 Da).

| 54.034 | Fragment | [C₃H₄N]⁺ | Pyrazole ring cleavage (-HCN). |
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Figure 2: Primary ESI-MS/MS fragmentation pathways for N,1-dimethyl-1H-pyrazol-3-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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